Cas no 1565-55-5 (4-(1-Azepanyl)butylamine Dihydrochloride)

4-(1-Azepanyl)butylamine Dihydrochloride is a chemically stable, water-soluble amine derivative featuring a seven-membered azepane ring. Its dihydrochloride salt form enhances solubility and handling convenience for synthetic applications. The compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules, due to its reactive primary amine group and cyclic tertiary amine moiety. The structural flexibility of the azepane ring allows for diverse functionalization, making it valuable in medicinal chemistry and drug discovery. High purity and consistent quality ensure reliable performance in research and industrial settings. Suitable for controlled environments, it is commonly used in peptide modification and heterocyclic compound synthesis.
4-(1-Azepanyl)butylamine Dihydrochloride structure
1565-55-5 structure
Product Name:4-(1-Azepanyl)butylamine Dihydrochloride
CAS No:1565-55-5
MF:C10H22N2
MW:170.295082569122
MDL:MFCD06213842
CID:1086363
PubChem ID:7138420
Update Time:2025-11-02

4-(1-Azepanyl)butylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(Azepan-1-yl)butan-1-amine
    • (4-azepan-1-ylbutyl)amine(SALTDATA: 2.2HCl 0.03NaCl)
    • CHEMBRDG-BB 4011826
    • (4-AZEPAN-1-YLBUTYL)AMINE
    • AC1OFYJS
    • AG-E-05389
    • Ambcb4011826
    • CTK4C9100
    • MolPort-003-758-496
    • 1565-55-5
    • 1H-Azepine-1-butanamine, hexahydro-
    • DB-179272
    • DQTXUJFORHDORW-UHFFFAOYSA-N
    • AKOS000152715
    • EN300-26278306
    • DTXSID70427962
    • SCHEMBL26488817
    • 4-(1-Azepanyl)butylamine Dihydrochloride
    • MDL: MFCD06213842
    • Inchi: 1S/C10H22N2/c11-7-3-6-10-12-8-4-1-2-5-9-12/h1-11H2
    • InChI Key: DQTXUJFORHDORW-UHFFFAOYSA-N
    • SMILES: N1(CCCCN)CCCCCC1

Computed Properties

  • Exact Mass: 170.17800
  • Monoisotopic Mass: 170.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 96
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • PSA: 29.26000
  • LogP: 2.23950

4-(1-Azepanyl)butylamine Dihydrochloride Security Information

4-(1-Azepanyl)butylamine Dihydrochloride Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(1-Azepanyl)butylamine Dihydrochloride Pricemore >>

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Additional information on 4-(1-Azepanyl)butylamine Dihydrochloride

Comprehensive Guide to 4-(1-Azepanyl)butylamine Dihydrochloride (CAS No. 1565-55-5): Properties, Applications, and Market Insights

4-(1-Azepanyl)butylamine Dihydrochloride (CAS No. 1565-55-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique azepane ring structure and butylamine side chain, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its dihydrochloride form enhances solubility, making it particularly useful in laboratory and industrial applications.

The molecular formula of 4-(1-Azepanyl)butylamine Dihydrochloride is C10H22N2·2HCl, with a molecular weight of 239.22 g/mol. The presence of the azepanyl group contributes to its conformational flexibility, which is crucial for interactions with biological targets. Researchers often explore this compound for its potential in designing central nervous system (CNS) therapeutics, given its structural similarity to neuromodulators.

One of the most frequently asked questions about CAS No. 1565-55-5 is its role in drug discovery. Recent studies highlight its utility as a building block for G protein-coupled receptor (GPCR) ligands, a hot topic in pharmacology due to the growing demand for precision medicine. The compound's ability to mimic natural ligands makes it invaluable for developing neuroprotective agents and cognitive enhancers.

In addition to pharmaceutical applications, 4-(1-Azepanyl)butylamine Dihydrochloride is also investigated for its potential in material science. Its amine functionality allows for covalent bonding with polymers, enabling the creation of smart materials with stimuli-responsive properties. This aligns with the current trend toward sustainable and functional materials, a key focus area in green chemistry.

The synthesis of 4-(1-Azepanyl)butylamine Dihydrochloride typically involves the reaction of azepane with 1,4-dibromobutane, followed by amination and hydrochloride salt formation. Purification methods such as recrystallization or column chromatography ensure high purity, which is critical for research reproducibility. Analytical techniques like HPLC and NMR spectroscopy are commonly employed for quality control.

Market demand for CAS No. 1565-55-5 has risen steadily, driven by its expanding applications in biotechnology and pharmaceutical R&D. Suppliers often highlight its high purity grade (≥98%) and compliance with Good Manufacturing Practices (GMP) to cater to academic and industrial clients. Pricing trends reflect its niche status, with bulk purchases offering cost advantages for large-scale projects.

Safety considerations for handling 4-(1-Azepanyl)butylamine Dihydrochloride include standard laboratory precautions such as wearing gloves and eye protection. While not classified as hazardous under most regulatory frameworks, proper storage in a cool, dry environment is recommended to maintain stability. Researchers are advised to consult Safety Data Sheets (SDS) for detailed protocols.

Future prospects for this compound are closely tied to advancements in neuropharmacology and personalized medicine. Emerging studies explore its derivatives for targeting neurodegenerative diseases like Alzheimer's, a pressing global health challenge. Collaborative efforts between academia and industry are expected to unlock further potential, reinforcing its status as a high-value chemical entity.

For researchers seeking reliable sources of 4-(1-Azepanyl)butylamine Dihydrochloride, verifying supplier credentials and certificates of analysis (CoA) is essential. Reputable vendors provide detailed technical support, including custom synthesis options to meet specific project requirements. This compound exemplifies how specialty chemicals drive innovation across multiple scientific disciplines.

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